Cas no 885273-89-2 (methyl 2-(morpholin-3-yl)acetate)
methyl 2-(morpholin-3-yl)acetate Chemical and Physical Properties
Names and Identifiers
-
- Methyl 2-(morpholin-3-yl)acetate hydrochloride
- MORPHOLIN-3-YL-ACETIC ACID METHYL ESTER,
- Morpholine-3-acetic acid methyl ester
- Morpholine-3-acetic acid methyl ester hydrochloride
- Morpholin-3-yl-acetic acid methyl ester
- methyl 2-(morpholin-3-yl)acetate
- SB45191
- SB45171
- Methyl morpholin-3-ylacetate
- 885273-89-2
- METHYL MORPHOLINE-3-ACETATE
- (3R)-3-Morpholineacetic acid methyl ester
- methyl2-(morpholin-3-yl)acetate
- AKOS006346510
- AC-24585
- Morpholine-3-acetic acid methyl ester Hcl
- FT-0630183
- Methyl (morpholin-3-yl)acetate
- FT-0771791
- EN300-213015
- methyl 2-morpholin-3-ylacetate
- methyl-3-morpholinyl acetate
- AB19173
- BB 0261061
- SUCYHGXECUURID-UHFFFAOYSA-N
- DTXSID30661340
- SCHEMBL2440505
- A12995
- CS-0312341
- DB-077547
- DB-061979
-
- MDL: MFCD04114886
- Inchi: 1S/C7H13NO3/c1-10-7(9)4-6-5-11-3-2-8-6/h6,8H,2-5H2,1H3
- InChI Key: SUCYHGXECUURID-UHFFFAOYSA-N
- SMILES: O1CCNC(CC(=O)OC)C1
Computed Properties
- Exact Mass: 159.09
- Monoisotopic Mass: 159.09
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 138
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: nothing
- XLogP3: -0.7
- Topological Polar Surface Area: 47.6A^2
Experimental Properties
- Density: 1.053
- Boiling Point: 226°C at 760 mmHg
- Flash Point: 90.5°C
- Refractive Index: 1.431
methyl 2-(morpholin-3-yl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-1g |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 1g |
1060.05CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-5g |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 5g |
4223.25CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-25g |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 25g |
16893CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-500mg |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 500mg |
915.89CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-250mg |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 250mg |
831.08CNY | 2021-05-08 | |
| JIE DA WEI ( SHANG HAI ) YI YAO KE JI FA ZHAN Co., Ltd. | 53R0002-100mg |
Morpholin-3-yl-acetic acid methyl ester |
885273-89-2 | 97% | 100mg |
746.28CNY | 2021-05-08 | |
| Fluorochem | 044798-250mg |
Morpholine-3-acetic acid methyl ester |
885273-89-2 | 97% | 250mg |
£129.00 | 2022-03-01 | |
| Fluorochem | 044798-1g |
Morpholine-3-acetic acid methyl ester |
885273-89-2 | 97% | 1g |
£258.00 | 2022-03-01 | |
| Fluorochem | 044798-5g |
Morpholine-3-acetic acid methyl ester |
885273-89-2 | 97% | 5g |
£1225.00 | 2022-03-01 | |
| Alichem | A449036274-5g |
Methyl 2-(morpholin-3-yl)acetate |
885273-89-2 | 95% | 5g |
$2706.80 | 2023-08-31 |
methyl 2-(morpholin-3-yl)acetate Related Literature
-
1. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Li-Hua Gan,Rui Wu,Jian-Lei Tian,Patrick W. Fowler Phys. Chem. Chem. Phys., 2017,19, 419-425
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Dhamodaran Manikandan,S. Amirthapandian,I. S. Zhidkov,A. I. Kukharenko,S. O. Cholakh,Ramaswamy Murugan Phys. Chem. Chem. Phys., 2018,20, 6500-6514
Additional information on methyl 2-(morpholin-3-yl)acetate
Comprehensive Overview of Methyl 2-(morpholin-3-yl)acetate (CAS No. 885273-89-2): Properties, Applications, and Industry Insights
The chemical compound methyl 2-(morpholin-3-yl)acetate (CAS No. 885273-89-2) has garnered significant attention in pharmaceutical and organic synthesis research due to its unique structural features and versatile reactivity. As a derivative of morpholine, this ester exhibits a balanced profile of lipophilicity and hydrogen-bonding capacity, making it a valuable intermediate in modern drug discovery pipelines. The morpholine ring moiety contributes to enhanced bioavailability in many bioactive molecules, while the methyl ester group provides convenient handles for further synthetic modifications.
Recent literature highlights the growing importance of morpholine derivatives in addressing contemporary therapeutic challenges, particularly in the development of kinase inhibitors and central nervous system (CNS) targeted compounds. The specific spatial arrangement of the 3-substituted morpholine in methyl 2-(morpholin-3-yl)acetate offers distinct advantages over conventional 2- or 4-substituted analogs, as demonstrated in several structure-activity relationship (SAR) studies. Researchers are particularly interested in how this compound's stereochemical configuration influences biological activity and metabolic stability.
From a synthetic chemistry perspective, CAS 885273-89-2 serves as a crucial building block for constructing complex molecular architectures. Its dual functionality allows for sequential transformations - the morpholine nitrogen can participate in nucleophilic substitutions or act as a coordinating site, while the ester carbonyl undergoes various condensation or reduction reactions. This versatility aligns with current trends in fragment-based drug design and click chemistry approaches, where modular compounds with multiple reactive centers are highly prized.
The physicochemical properties of methyl 2-(morpholin-3-yl)acetate contribute to its utility in medicinal chemistry. With calculated logP values typically ranging from -0.5 to 0.5, this compound exhibits ideal lipophilicity for penetrating cellular membranes while maintaining sufficient water solubility for biological testing. These characteristics address common industry pain points regarding the "molecular obesity" of drug candidates and the need for balanced physicochemical profiles in lead optimization phases.
Analytical characterization of 885273-89-2 reveals distinctive spectral features that facilitate quality control in manufacturing processes. The morpholine proton signals typically appear between 2.5-3.5 ppm in 1H NMR spectra, while the methyl ester group produces a characteristic singlet around 3.7 ppm. Mass spectrometry analysis usually shows a molecular ion peak at m/z 173 [M+H]+, with fragmentation patterns that aid in structural confirmation. These analytical signatures are crucial for researchers verifying compound identity in high-throughput screening libraries.
Current market trends indicate rising demand for specialized morpholine-containing intermediates like methyl 2-(morpholin-3-yl)acetate, driven by increased investment in targeted cancer therapies and neurological disorder treatments. Pharmaceutical companies are particularly interested in how this scaffold can be incorporated into PROTACs (proteolysis targeting chimeras) and other emerging therapeutic modalities. The compound's ability to serve as both a hydrogen bond acceptor and donor makes it valuable for optimizing drug-target interactions in these advanced systems.
Environmental and regulatory considerations for CAS 885273-89-2 follow standard protocols for morpholine derivatives. While not classified as hazardous under current GHS criteria, proper handling procedures should be maintained, including the use of personal protective equipment and adequate ventilation. The compound's biodegradation profile and ecotoxicological effects are areas of ongoing research, particularly as sustainability becomes a greater focus in fine chemical production.
Future research directions for methyl 2-(morpholin-3-yl)acetate may explore its potential in chiral synthesis and asymmetric catalysis. The 3-position substitution pattern offers unique opportunities for creating stereochemically defined building blocks, which are increasingly important in the development of single-enantiomer pharmaceuticals. Additionally, its application in polymer chemistry as a modifying agent for resins and coatings represents an underexplored area with commercial potential.
In conclusion, 885273-89-2 exemplifies how subtle variations in heterocyclic chemistry can yield compounds with significant scientific and commercial value. As drug discovery paradigms evolve toward more sophisticated target engagement strategies, intermediates like methyl 2-(morpholin-3-yl)acetate will continue to play pivotal roles in bridging synthetic feasibility with biological efficacy. The compound's multifaceted reactivity profile ensures its relevance across multiple therapeutic areas and material science applications.
885273-89-2 (methyl 2-(morpholin-3-yl)acetate) Related Products
- 1273577-48-2((S)-Methyl 2-(morpholin-3-yl)acetate)
- 86967-55-7(2-(Morpholin-3-yl)acetic acid hydrochloride)
- 1257848-43-3(2-[(3R)-morpholin-3-yl]acetic acid)
- 885273-99-4(3-Morpholinepropanoicacid, methyl ester)
- 761460-01-9(ethyl 2-(morpholin-3-yl)acetate hydrochloride)
- 1217976-31-2(methyl 2-[(3R)-morpholin-3-yl]acetate)
- 81684-84-6(Ethyl 2-(morpholin-3-yl)acetate)
- 1187929-21-0(Methyl 2-(morpholin-3-yl)acetate hydrochloride)
- 86236-84-2(2-morpholin-3-ylacetic acid)
- 1257856-13-5(2-[(3S)-morpholin-3-yl]acetic acid)